Cas no 254972-84-4 (2-Methyl-4-phenylbenzonitrile)

• Product Name: 2-Methyl-4-phenylbenzonitrile
• CAS No: 254972-84-4
• MF: C₁₄H₁₁N
• MW: 193.243843317032
• CID: 2931870
• PubChem ID: 46314744
• Update Time: 2025-05-19

2-Methyl-4-phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-phenylbenzonitrile
• A1-96453
• SCHEMBL2352315
• 3-Methyl-[1,1'-biphenyl]-4-carbonitrile
• 254972-84-4
• LTFGNYGUKXREBK-UHFFFAOYSA-N
• 2-Methyl-4-phenylbenzonitrile

• Inchi： 1S/C14H11N/c1-11-9-13(7-8-14(11)10-15)12-5-3-2-4-6-12/h2-9H,1H3
• InChI Key： LTFGNYGUKXREBK-UHFFFAOYSA-N
• SMILES： N#CC1=CC=C(C=C1C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 193.089149355Da
• Monoisotopic Mass: 193.089149355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Methyl-4-phenylbenzonitrile

2-Methyl-4-phenylbenzonitrile (CAS No. 254972-84-4): A Comprehensive Overview

2-Methyl-4-phenylbenzonitrile, a compound with the CAS registry number 254972-84-4, is an aromatic nitrile derivative that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique molecular structure, which includes a benzonitrile core substituted with a methyl group at the 2-position and a phenyl group at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties, making it a versatile building block for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-methyl-4-phenylbenzonitrile through methodologies such as Friedel-Crafts acylation and subsequent modifications. Researchers have explored its potential as an intermediate in the construction of complex organic molecules, particularly in the synthesis of heterocyclic compounds and bioactive agents. For instance, studies published in *Journal of Organic Chemistry* highlight its role in forming quinoline derivatives, which exhibit promising anti-inflammatory and anticancer activities.

The electronic properties of 2-methyl-4-phenylbenzonitrile make it an attractive candidate for applications in materials science. Its ability to act as an electron-deficient aromatic system has been leveraged in the development of advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). A study in *Advanced Materials* demonstrated that incorporating this compound into OLED structures enhances device efficiency by improving charge transport properties. Furthermore, its compatibility with various functional groups allows for tailored modifications to optimize material performance.

In the pharmaceutical industry, 2-methyl-4-phenylbenzonitrile has shown potential as a lead compound for drug discovery. Its structural versatility enables the design of molecules targeting specific biological pathways. For example, research in *Nature Communications* reported its use as a scaffold for developing inhibitors of kinase enzymes, which are implicated in cancer progression. The compound's ability to modulate enzyme activity through strategic substitution patterns underscores its value in medicinal chemistry.

The environmental impact and safety profile of 2-methyl-4-phenylbenzonitrile are critical considerations for its widespread use. Studies conducted by regulatory agencies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term effects on ecosystems and human health. Regulatory bodies such as the EPA and WHO have established guidelines for handling this compound to ensure safe practices during manufacturing and application.

Looking ahead, ongoing research aims to expand the utility of 2-methyl-4-phenylbenzonitrile across diverse fields. Collaborative efforts between academia and industry are exploring its potential in green chemistry, catalysis, and nanotechnology. For instance, recent breakthroughs in catalytic asymmetric synthesis using this compound as a chiral auxiliary have opened new avenues for producing enantiomerically pure compounds with high efficiency.

In conclusion, 2-methyl-4-phenylbenzonitrile (CAS No. 254972-84-4) stands out as a multifaceted compound with applications spanning organic synthesis, materials science, pharmacology, and beyond. Its unique chemical properties and adaptability make it an invaluable tool for researchers and industries alike. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in driving innovation across various disciplines.